Cas no 54123-76-1 (2-Butanone, 3-hydroxy-3-methyl-4-phenyl-)

• Product name: 2-Butanone, 3-hydroxy-3-methyl-4-phenyl-
• CAS No: 54123-76-1
• MF: C₁₁H₁₄O₂
• MW: 178.22766
• MDL: MFCD24691276
• CID: 355490
• PubChem ID: 13308253

2-Butanone, 3-hydroxy-3-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-hydroxy-3-methyl-4-phenyl-
• 3-HYDROXY-3-METHYL-4-PHENYL-BUTAN-2-ONE
• 3-hydroxy-3-methyl-4-phenylbutan-2-one
• F74529
• 54123-76-1
• CHEBI:193980
• DTXSID00536152
• SCHEMBL2927672
• A854165
• MFCD24691276
• DB-294316

• MDL： MFCD24691276
• Inchi： InChI=1S/C11H14O2/c1-9(12)11(2,13)8-10-6-4-3-5-7-10/h3-7,13H,8H2,1-2H3
• InChI Key： DNRMAAJDFACPOV-UHFFFAOYSA-N
• SMILES： CC(=O)C(C)(CC1=CC=CC=C1)O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 1.5

Experimental Properties

• PSA: 37.3